(Z)-2-(5-bromo-2-methoxybenzylidene)-6-methoxybenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(5-bromo-2-methoxyphenyl)methylidene]-6-methoxy-1-benzofuran-3-one
• InChI: InChI=1S/C17H13BrO4/c1-20-12-4-5-13-15(9-12)22-16(17(13)19)8-10-7-11(18)3-6-14(10)21-2/h3-9H,1-2H3/b16-8-
• InChI Key: SHEZRRMZIIGDAJ-PXNMLYILSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)C(=O)C(=CC3=C(C=CC(=C3)Br)OC)O2
• Isomeric SMILES: COC1=CC2=C(C=C1)C(=O)/C(=C/C3=C(C=CC(=C3)Br)OC)/O2
• Molecular Formula: C17H13BrO4
• Molecular Weight: 361.2 g/mol

Description

(Z)-2-(5-bromo-2-methoxybenzylidene)-6-methoxybenzofuran-3(2H)-one, also known as BMF, is a synthetic compound that has been studied for its potential use in scientific research.

Scientific Research Applications

Photodynamic Therapy in Cancer Treatment

The compound (Z)-2-(5-bromo-2-methoxybenzylidene)-6-methoxybenzofuran-3(2H)-one, as part of zinc phthalocyanine, shows significant potential for application in photodynamic therapy for cancer treatment. Its effectiveness lies in its good fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, crucial for Type II mechanisms in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Antibacterial and Cytotoxicity Studies

This compound is also involved in the synthesis of N-heterocyclic carbene-silver complexes, which have been explored for their antibacterial activities against bacteria like Escherichia coli and Staphylococcus aureus. Additionally, their cytotoxicity was investigated in vitro on Caki-1 cell lines, providing insights into potential medical applications beyond cancer treatment (Patil et al., 2010).

Synthesis of Pharmaceutical Compounds

The compound is also useful in the synthesis of pharmaceuticals, such as the antiplatelet drug n-butyl phthalide and cytotoxic agonist 3a-[4'-methoxylbenzyl]-5,7-dimethoxyphthalide, highlighting its versatility in drug development (Mahendar & Satyanarayana, 2016).

Synthesis and Structure Elucidation

It plays a role in the synthesis and structure elucidation of novel compounds, such as a mixed-ligand Cu(II) Schiff base complex. This application is crucial for understanding complex molecular structures and their potential applications in various scientific fields (Ebrahimipour et al., 2018).